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Compound of Interest

Compound Name: 2-Ethyl-1-hexene

Cat. No.: B155198

This document provides a comprehensive technical overview of 2-Ethyl-1-hexene, detailing its
chemical properties, analytical methodologies, and structural information. It is intended for
researchers, scientists, and professionals in the fields of chemistry and drug development who
may use this compound as a chemical intermediate or starting material.

Core Properties of 2-Ethyl-1-hexene

2-Ethyl-1-hexene is a colorless liquid classified as an alkene and a volatile organic compound.
[1] Itis insoluble in water but soluble in common organic solvents such as alcohol, ether, and
acetone.[1][2] Its primary applications are in the organic synthesis of various commercial
products, including flavors, perfumes, medicines, dyes, and resins.[1][2] The reactivity of its
carbon-carbon double bond makes it a versatile intermediate for reactions like
hydroformylation, polymerization, oxidation, and dimerization.[3]

Quantitative Data Summary

The fundamental physicochemical properties of 2-Ethyl-1-hexene are summarized in the table
below for quick reference.
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Identifier Value Citations
Molecular Formula CsHise [11[4115]
Molecular Weight 112.21 g/mol [1][3]

CAS Number 1632-16-2 [1][41[6]
Density 0.73 g/cm?3 [2]

Boiling Point 120°C [2]

Flash Point 10.4°C (24°C also reported) [2]

3-Methylideneheptane, 2-
Synonyms [6]
Ethylhex-1-ene

Experimental Protocols

Analysis by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

A key experimental method for the analysis of 2-Ethyl-1-hexene is reverse-phase HPLC.[6]
This technique is suitable for purity assessment, quantitative analysis, and preparative
separation for isolating impurities.[6]

Objective: To separate and analyze 2-Ethyl-1-hexene from a sample mixture.
Methodology:

o Chromatographic Column: Newcrom R1, a reverse-phase column with low silanol activity.[6]
For faster UPLC applications, columns with smaller 3 um particles are available.[6]

» Mobile Phase: A mixture of acetonitrile (MeCN) and water, with an acid modifier.[6]
o For standard HPLC applications, phosphoric acid is used.[6]

o For applications compatible with Mass Spectrometry (MS), formic acid should be
substituted for phosphoric acid.[6]

e Mode: Reverse Phase (RP).[6]
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o Application: The method is scalable and can be adapted for preparative separations to
isolate impurities. It is also suitable for pharmacokinetic studies.[6]

Visualized Logical Relationships

The following diagrams illustrate the structural composition and the derivation of 2-Ethyl-1-
hexene's molecular weight from its molecular formula.
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2-Ethyl-1-hexene

Has

y

Molecular Structure
CCCCC(=C)CC

Corresponds to

y

Molecular Formula
CsHais

Indicates

y

Elemental Composition

8 Carbon Atoms 16 Hydrogen Atoms
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Elemental Contribution

Carbon (C) Hydrogen (H)
8 atoms x 12.011 amu 16 atoms x 1.008 amu

x Calculation ¢

Total H Mass
16.128 amu

Total C Mass
96.088 amu

Molecular Weight
112.216 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethyl-1-hexene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155198#2-ethyl-1-hexene-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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